Cas no 19934-95-3 (Phenyldi-p-tolylphosphine)

• Product Name: Phenyldi-p-tolylphosphine
• CAS No: 19934-95-3
• MF: C₂₀H₁₉P
• MW: 290.338626146317
• CID: 233970
• PubChem ID: 272352
• Update Time: 2025-04-19

Phenyldi-p-tolylphosphine Chemical and Physical Properties

Names and Identifiers

• Phenyldi-p-tolylphosphine
• bis(4-methylphenyl)-phenylphosphane
• bis(4-methylphenyl)-phenyl-phosphane
• Phenyl-di-p-tolyl-phosphin
• phenyl-di-p-tolylphosphine
• Phosphine, bis(4-methylphenyl)phenyl-
• DTXSID50297584
• CS-0203272
• NSC-116686
• SCHEMBL49480
• 19934-95-3
• bis(4-methylphenyl)(phenyl)phosphane
• NSC116686

• Inchi： 1S/C20H19P/c1-16-8-12-19(13-9-16)21(18-6-4-3-5-7-18)20-14-10-17(2)11-15-20/h3-15H,1-2H3
• InChI Key： VPEPTFVFITUGAD-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 290.12200
• Monoisotopic Mass: 290.122437604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 4.06160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives